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Compound of Interest

Compound Name: Set2

Cat. No.: B1193563

For researchers in cellular biology, epigenetics, and drug development, selecting a highly
specific and efficient antibody is paramount for reliable experimental outcomes. This guide
provides a comparative analysis of commercially available antibodies targeting SETD2 (also
known as Set2), a crucial histone methyltransferase. The focus is on cross-reactivity and
performance in key applications, supported by available experimental data.

Performance Comparison of SETD2 Antibodies

The following tables summarize the available data on SETD2 antibodies from various vendors.
The selection prioritizes antibodies with strong validation data, such as knockout (KO) or
knockdown (KD) verification, which is the gold standard for demonstrating specificity.

Table 1: SETD2 Antibody Performance in Western Blotting (WB)

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1193563?utm_src=pdf-interest
https://www.benchchem.com/product/b1193563?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative
Check Availability & Pricing

. o Recomm .
Catalog Antibody Immunog Validation Observati
Vendor ended
Number Data o ons
Dilution
Published
data in
Nature
Communic
ations
(2022)
shows a
Knockout .
specific
: (KO)
Monoclonal Recombina ) ) band at the
Abcam ab239350 validated in  1:1000
nt fragment expected
mouse
molecular
samples.[1] o
weight in
wild-type
lysates,
which is
absent in
KO lysates.
[1]
Published
data in
Nature
Knockout
(2019)
(KO) Not
] ] o demonstrat
Abcam ab31358 validated in  specified in
es
mouse review o
specificity
samples.[1]
through KO
validation.
[1]
Cell 80290 Recombina  Knockdow 1:1000 Vendor
Signaling (E4W8Q) Monoclonal n (KD) data shows
Technology validated in a clear
293T cells. band in
wild-type
© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.labome.com/review/gene/human/SETD2-antibody.html
https://www.labome.com/review/gene/human/SETD2-antibody.html
https://www.labome.com/review/gene/human/SETD2-antibody.html
https://www.labome.com/review/gene/human/SETD2-antibody.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

293T cell
lysates and
a
significant
reduction
or absence
of the band
in SETD2
knockdown

lysates.[2]

Vendor
data shows
specific
detection
siRNA of SETD2
) knockdown in various
) 55377-1- Rabbit Not ] )
Proteintech - validated in  1:500 cell lysates
AP Polyclonal specified
Uz2-0s and
cells. reduced
signal in
SiRNA-
transfected

cells.

Vendor
data shows
a band at
Validated the
Boster Bio A0OBEO Rabbit Not in various 1:500 - expected
Polyclonal specified cell line 1:1000 molecular
extracts. weight in
mouse
spleen

extracts.

Table 2: SETD2 Antibody Performance in Immunoprecipitation (IP) and Chromatin
Immunoprecipitation (ChIP)
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Experimental Methodologies

Detailed protocols are crucial for reproducing and comparing experimental results. Below are

representative protocols for key applications used to validate SETD2 antibodies.

Western Blotting Protocol

This protocol outlines the general steps for assessing antibody specificity using wild-type and

SETD2 knockout/knockdown cell lysates.

e Lysate Preparation:
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o Harvest wild-type and SETD2 KO/KD cells.
o Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

o Determine protein concentration using a BCA assay.

o SDS-PAGE and Transfer:
o Load 20-30 pg of protein per lane on a 4-12% SDS-PAGE gel.
o Run the gel at 100-150V until the dye front reaches the bottom.
o Transfer proteins to a PVDF membrane at 100V for 1-2 hours.
e Immunoblotting:

o Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room
temperature.

[¢]

Incubate the membrane with the primary SETD2 antibody (at the vendor-recommended
dilution) overnight at 4°C.

[¢]

Wash the membrane three times with TBST for 10 minutes each.

o

Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

Wash the membrane three times with TBST for 10 minutes each.

[e]

e Detection:
o Apply an enhanced chemiluminescence (ECL) substrate.

o Image the blot using a chemiluminescence detection system.

Immunoprecipitation Protocol

This protocol describes the immunoprecipitation of SETD2 from cell lysates.

e Lysate Preparation:
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o Prepare cell lysates as described in the Western Blotting protocol. .

e Immunoprecipitation:
o Pre-clear the lysate by incubating with protein A/G agarose beads for 1 hour at 4°C.

o Incubate 500-1000 pg of pre-cleared lysate with the primary SETD2 antibody (typically 1-5
pg) overnight at 4°C with gentle rotation.

o Add protein A/G agarose beads and incubate for another 2-4 hours at 4°C.
» Washes and Elution:

o Wash the beads three to five times with ice-cold lysis buffer.

o Elute the immunoprecipitated proteins by boiling the beads in SDS-PAGE sample buffer.
e Analysis:

o Analyze the eluted proteins by Western Blotting using the same or a different SETD2
antibody.

Visualizing Experimental Workflows

The following diagrams illustrate the workflows for validating SETD2 antibody specificity.
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Workflow for SETD2 Antibody Validation by Western Blotting.
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General Workflow for Immunoprecipitation of SETD2.

Signaling Pathway Context

SETD2 plays a critical role in transcriptional elongation. The following diagram illustrates its
canonical pathway.
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Canonical Pathway of SETD2-mediated H3K36 Trimethylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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